Cas no 182949-72-0 (1H-2-Benzopyran, 3,4-dihydro-8-methyl-)

• Product Name: 1H-2-Benzopyran, 3,4-dihydro-8-methyl-
• CAS No: 182949-72-0
• MF: C₁₀H₁₂O
• MW: 148.201683044434
• CID: 1381677
• Update Time: 2024-08-16

1H-2-Benzopyran, 3,4-dihydro-8-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran, 3,4-dihydro-8-methyl-
• 8-methylisochroman

• Inchi： 1S/C10H12O/c1-8-3-2-4-9-5-6-11-7-10(8)9/h2-4H,5-7H2,1H3
• InChI Key： CKWWCLQDFUFKCD-UHFFFAOYSA-N
• SMILES： C1OCC2=C(C)C=CC=C2C1

Computed Properties

• Exact Mass: 148.08886
• Monoisotopic Mass: 148.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.032±0.06 g/cm3(Predicted)
• Boiling Point: 248.1±9.0 °C(Predicted)
• PSA: 9.23